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Introduction

Silver chromate (Ag2CrOa4) has historically been utilized as a cathode material in primary
lithium batteries, most notably in high-reliability applications such as cardiac pacemakers.[1][2]
Its stable voltage output and low self-discharge rate have made it a suitable candidate for long-
life, non-rechargeable power sources.[1] This document provides an overview of the application
of silver chromate in lithium-based batteries, including its electrochemical properties,
protocols for material synthesis and cell fabrication, and a summary of its performance
characteristics. While its primary application has been in non-rechargeable cells, this document
will also touch upon its electrochemical behavior in related energy storage systems to provide a
broader context for researchers.

Electrochemical Properties and Reaction
Mechanism

The overall electrochemical reaction in a primary lithium-silver chromate battery involves the
reduction of silver chromate by lithium metal. The discharge process leads to the formation of
lithium chromate (Li2CrOa4) and metallic silver (Ag).

The overall cell reaction is: 2Li + Ag2CrOa — Li2CrOa + 2Ag
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This reaction produces a theoretical standard cell potential of approximately 3.35 V. The battery
exhibits a flat voltage profile during discharge, which is a desirable characteristic for many
electronic devices.

Data Presentation

While extensive data on the performance of silver chromate in modern rechargeable lithium-
ion batteries is limited due to its primary application in non-rechargeable cells, some
performance metrics can be inferred from its use in other electrochemical energy storage
devices, such as supercapacitors. The following table summarizes available quantitative data.
It is crucial to note that the specific capacity for supercapacitor applications is reported in
Coulombs per gram (C/g) or Farads per gram (F/g) and is not directly comparable to the
specific capacity of a battery electrode (mAh/g) without conversion and consideration of the
discharge voltage.
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Parameter Value Device Type Notes
Supercapacitor
N ] Measured at a scan
Specific Capacitance 131 Clg (Three-electrode
rate of 5 mV/s.[3]
system)
Supercapacitor
Measured at a current
203 C/g (Three-electrode .
density of 3 A/g.[3]
system)
Asymmetric
Supercapacitor
Performance
Asymmetric
N ] ) Measured at 0.4 A/g.
Specific Capacity 36 C/g Supercapacitor 3]
(Ag2CrOa cathode)
Asymmetric
) Measured at 10 mV/s.
31C/g Supercapacitor 3]
(Ag2CrOa cathode)
) Asymmetric
Maximum Power .
) 361 W/kg Supercapacitor [3]
Density
(Ag2CrOa cathode)
Asymmetric
Energy Density 1.5 Wh/kg Supercapacitor [3]
(Ag2CrOa cathode)
Primary Lithium
Battery
) Primary Li/Ag2CrOa Historically used in
Nominal Voltage ~3.1V
Battery pacemakers.

Experimental Protocols
Synthesis of Silver Chromate (Ag2CrO4) Nanoparticles
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This protocol describes a method for synthesizing silver chromate nanopatrticles suitable for
use as a cathode material.

Materials:

Silver nitrate (AgNO3)

Potassium chromate (K2CrQOa4)

Deionized water

Ethanol

Procedure:
e Prepare a 0.1 M aqueous solution of silver nitrate.
e Prepare a 0.05 M aqueous solution of potassium chromate.

e Slowly add the silver nitrate solution dropwise to the potassium chromate solution under
constant stirring. A brick-red precipitate of silver chromate will form immediately.

» Continue stirring the mixture for 1-2 hours to ensure complete reaction.
e Collect the precipitate by centrifugation or filtration.

e Wash the precipitate several times with deionized water to remove any unreacted
precursors.

» Finally, wash the precipitate with ethanol.

e Dry the resulting silver chromate powder in a vacuum oven at 80°C for 12 hours.

Fabrication of a Li/Agz2CrO4 Primary Coin Cell (CR2032)

This protocol outlines the assembly of a primary coin cell to evaluate the electrochemical
performance of the synthesized silver chromate. Note: This procedure should be performed in
an argon-filled glovebox with low moisture and oxygen levels.
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Materials and Equipment:

¢ Synthesized Ag2CrO4 powder (active material)

e Carbon black (conductive additive)

o Polyvinylidene fluoride (PVDF) binder

e N-Methyl-2-pyrrolidone (NMP) solvent

e Aluminum foil (current collector)

e Lithium metal foil (anode)

o Celgard separator

o Electrolyte (e.g., 1 M LiPFs in a mixture of ethylene carbonate and dimethyl carbonate)
e CR2032 coin cell components (casings, spacers, spring)
e Slurry mixer/ball mill

o Doctor blade for electrode casting

e Vacuum oven

e Coin cell crimper

Procedure:

o Cathode Slurry Preparation:

o Mix the synthesized Ag2CrOa powder, carbon black, and PVDF binder in a weight ratio of
80:10:10.

o Add NMP solvent to the mixture and ball-mill for several hours to form a homogeneous
slurry.

e Cathode Fabrication:
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o Cast the slurry onto the aluminum foil using a doctor blade to a desired thickness.
o Dry the coated foil in a vacuum oven at 120°C for 12 hours to remove the NMP solvent.

o Punch out circular electrodes of the desired diameter (e.g., 12 mm) from the dried foil.

e Coin Cell Assembly (inside a glovebox):

[¢]

Place the cathode disc at the bottom of the coin cell casing.

o Add a few drops of electrolyte to wet the cathode.

o Place the separator on top of the cathode.

o Add a few more drops of electrolyte to wet the separator.

o Place the lithium metal anode on top of the separator.

o Add the spacer and spring.

o Place the top casing and crimp the coin cell using a crimping machine.
e Electrochemical Testing:

o Allow the assembled cell to rest for a few hours to ensure proper wetting of the
components.

o Perform galvanostatic discharge at various C-rates to determine the specific capacity and
voltage profile.

o Monitor the open-circuit voltage over time to assess the self-discharge characteristics.

Visualizations
Experimental Workflow for Coin Cell Fabrication
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Click to download full resolution via product page

Caption: Workflow for fabricating and testing a Li/Ag2CrOa4 primary coin cell.

Electrochemical Discharge Mechanism of Li/Ag2CrOa
Battery
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Caption: lon and electron flow during the discharge of a Li/Ag2CrOa battery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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